4-(3-Oxobutyl)benzonitrile
Description
4-(3-Oxobutyl)benzonitrile is an aromatic nitrile derivative featuring a 3-oxobutyl (β-ketobutyl) substituent at the para position of the benzonitrile core.
Properties
CAS No. |
30780-21-3 |
|---|---|
Molecular Formula |
C11H11NO |
Molecular Weight |
173.21 g/mol |
IUPAC Name |
4-(3-oxobutyl)benzonitrile |
InChI |
InChI=1S/C11H11NO/c1-9(13)2-3-10-4-6-11(8-12)7-5-10/h4-7H,2-3H2,1H3 |
InChI Key |
TYLSWJNMFKXNDW-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)CCC1=CC=C(C=C1)C#N |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Tables for Comparative Analysis
| Compound Name | Molecular Formula | Molecular Weight | Key Functional Groups | Melting Point (°C) | Applications |
|---|---|---|---|---|---|
| This compound | C₁₁H₁₁NO | 177.21* | Nitrile, ketone | N/A | Agrochemical intermediates |
| 4-(3-Oxobutanoyl)benzonitrile | C₁₁H₉NO₂ | 187.20 | Nitrile, β-ketoester | N/A | Organic synthesis |
| 4-(Dimethylamino)benzonitrile | C₉H₁₀N₂ | 146.19 | Nitrile, dimethylamino | 95–97 | Dyes, fluorescence probes |
| Cuelure | C₁₂H₁₄O₃ | 206.24 | Phenyl acetate, β-ketobutyl | N/A | Insect attractant |
*Estimated based on structural similarity.
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